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Compound of Interest

Compound Name: Co 102862

Cat. No.: B1669277 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Co
102862. The information is presented in a question-and-answer format to address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of Co 102862?

A1: Co 102862 is readily soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare a

high-concentration stock solution in DMSO.

Q2: What are the storage conditions and stability of Co 102862 stock solutions?

A2: Properly stored stock solutions of Co 102862 in DMSO are stable for extended periods. For

optimal stability, follow the storage guidelines below.

Storage Temperature Shelf Life

-20°C Up to 1 month[1]

-80°C Up to 6 months[1]

It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.
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Troubleshooting Guides
Issue 1: Precipitation Observed When Diluting DMSO
Stock in Aqueous Buffer
Q3: I noticed precipitation when I diluted my Co 102862 DMSO stock solution into my aqueous

experimental buffer (e.g., PBS or cell culture medium). What is causing this and how can I

prevent it?

A3: This is a common issue known as "solvent-shifting" or "precipitation upon dilution," which

occurs when a compound that is highly soluble in an organic solvent like DMSO is introduced

into an aqueous buffer where it has lower solubility.

Troubleshooting Steps:

Lower the Final Concentration: Co 102862 has been used effectively in electrophysiology

experiments at concentrations ranging from 0.1 to 3 µM.[2][3] If you are using a higher

concentration, consider reducing it.

Increase the Volume of Aqueous Buffer: When preparing your working solution, add the

small volume of your DMSO stock to a larger volume of the aqueous buffer while vortexing or

stirring to ensure rapid mixing. This can help to keep the compound in solution.

Maintain a Low Final DMSO Concentration: As a general rule, the final concentration of

DMSO in your aqueous solution should be kept as low as possible, typically below 0.5%, to

minimize both solvent-induced artifacts and precipitation.

Prepare Fresh Working Solutions: It is recommended to prepare aqueous working solutions

of Co 102862 fresh for each experiment and use them on the same day.[1]

Experimental Protocols & Methodologies
Protocol 1: Preparation of Co 102862 for In Vitro Cell-Based Assays

This protocol provides a general guideline for preparing working solutions of Co 102862 for

cell-based assays, such as electrophysiology experiments.

Methodology:
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Prepare a High-Concentration Stock Solution:

Dissolve Co 102862 powder in 100% DMSO to a final concentration of 10-100 mM.

Prepare Intermediate Dilutions (if necessary):

Perform serial dilutions of the high-concentration stock solution in 100% DMSO to create

intermediate stocks.

Prepare the Final Working Solution:

Add a small volume of the appropriate DMSO stock solution to your pre-warmed aqueous

experimental buffer (e.g., artificial cerebrospinal fluid or cell culture medium) to achieve the

desired final concentration (e.g., 0.1 - 3 µM).

Ensure the final DMSO concentration in the working solution is below 0.5%.

Mix thoroughly by gentle vortexing or inversion.

Use Immediately:

Use the freshly prepared aqueous working solution for your experiment. Do not store

aqueous solutions of Co 102862.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

The following is a generalized workflow for using Co 102862 in whole-cell patch-clamp

experiments, based on its known use as a voltage-gated sodium channel blocker.[2][3]

Methodology:

Cell Preparation: Culture cells (e.g., rat hippocampal neurons or HEK-293 cells expressing

sodium channels) on coverslips suitable for electrophysiological recording.

Solution Preparation:

Prepare the external (extracellular) and internal (pipette) solutions according to your

specific experimental needs.
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Prepare a fresh aqueous working solution of Co 102862 in the external solution as

described in Protocol 1.

Recording:

Establish a whole-cell patch-clamp configuration.

Record baseline sodium currents in the absence of the compound.

Perfuse the cells with the Co 102862-containing external solution.

Record sodium currents in the presence of Co 102862 to determine its effect.

Perform a washout by perfusing with the drug-free external solution to observe the

reversibility of the block.

Visualizations

Stock Solution Preparation Working Solution Preparation Experiment

Dissolve Co 102862 in 100% DMSO
(e.g., 10-100 mM) Aliquot into single-use tubes Store at -20°C or -80°C Thaw one aliquot of stock solution Dilute in aqueous buffer

(Final DMSO <0.5%) Mix thoroughly Use immediately Establish baseline recording Apply Co 102862 working solution Record experimental data Washout with drug-free buffer
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Caption: Workflow for preparing and using Co 102862 solutions.
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larger volume of buffer with mixing?

Was the working solution
prepared fresh?

No
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Caption: Troubleshooting guide for Co 102862 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Co 102862 Technical Support Center: Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669277#co-102862-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1669277#co-102862-solubility-and-stability-issues
https://www.benchchem.com/product/b1669277#co-102862-solubility-and-stability-issues
https://www.benchchem.com/product/b1669277#co-102862-solubility-and-stability-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

